Cas no 37527-65-4 (4,7-Dimethylquinazolin-2-ol)

4,7-Dimethylquinazolin-2-ol is a quinazoline derivative characterized by its dimethyl substitution at the 4 and 7 positions and a hydroxyl group at the 2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features contribute to enhanced stability and reactivity, making it suitable for applications in medicinal chemistry and material science. The presence of the hydroxyl group allows for further functionalization, enabling the synthesis of diverse derivatives. Its well-defined molecular structure ensures consistent performance in research and industrial processes, supporting its use in the development of novel compounds with potential biological or functional properties.
4,7-Dimethylquinazolin-2-ol structure
4,7-Dimethylquinazolin-2-ol structure
Product Name:4,7-Dimethylquinazolin-2-ol
CAS No:37527-65-4
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD19103571
CID:3953933
PubChem ID:56760853
Update Time:2025-10-30

4,7-Dimethylquinazolin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinazolinone, 4,7-dimethyl-
    • 4,7-Dimethylquinazolin-2-ol
    • 4,7-dimethyl-3~{H}-quinazolin-2-one
    • AKOS015831086
    • 4,7-dimethyl-3H-quinazolin-2-one
    • 37527-65-4
    • MDL: MFCD19103571
    • Inchi: 1S/C10H10N2O/c1-6-3-4-8-7(2)11-10(13)12-9(8)5-6/h3-5H,1-2H3,(H,11,12,13)
    • InChI Key: MYKXOCJSZBMBKP-UHFFFAOYSA-N
    • SMILES: O=C1N=C2C=C(C)C=CC2=C(C)N1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.5Ų

4,7-Dimethylquinazolin-2-ol Security Information

  • HazardClass:IRRITANT

4,7-Dimethylquinazolin-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM214141-1g
4,7-Dimethylquinazolin-2-ol
37527-65-4 97%
1g
$355 2022-12-31
Chemenu
CM214141-1g
4,7-Dimethylquinazolin-2-ol
37527-65-4 97%
1g
$302 2021-08-04
Chemenu
CM214141-5g
4,7-Dimethylquinazolin-2-ol
37527-65-4 97%
5g
$853 2021-08-04
TRC
D264215-100mg
4,7-Dimethylquinazolin-2-ol
37527-65-4
100mg
$ 185.00 2022-06-05
TRC
D264215-250mg
4,7-Dimethylquinazolin-2-ol
37527-65-4
250mg
$ 380.00 2022-06-05
TRC
D264215-500mg
4,7-Dimethylquinazolin-2-ol
37527-65-4
500mg
$ 600.00 2022-06-05
Matrix Scientific
066144-500mg
4,7-Dimethylquinazolin-2-ol
37527-65-4
500mg
$315.00 2023-09-11

4,7-Dimethylquinazolin-2-ol Related Literature

Additional information on 4,7-Dimethylquinazolin-2-ol

Recent Advances in the Study of 4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) in Chemical Biology and Pharmaceutical Research

4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Quinazoline derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 4,7-Dimethylquinazolin-2-ol, with several novel synthetic routes being developed to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluation.

In terms of biological activity, 4,7-Dimethylquinazolin-2-ol has shown promising results in preclinical studies. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The compound exhibited selective inhibition, suggesting its potential as a targeted therapy with fewer side effects compared to conventional treatments. Additionally, its antimicrobial properties have been explored, with findings indicating efficacy against drug-resistant bacterial strains.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Chemical Biology & Drug Design in 2023 revealed that 4,7-Dimethylquinazolin-2-ol interacts with key cellular pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in cancers. These insights provide a foundation for the development of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 4,7-Dimethylquinazolin-2-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4,7-Dimethylquinazolin-2-ol (CAS: 37527-65-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable scaffold for the development of novel therapeutics. Continued research efforts are expected to yield more insights into its applications, paving the way for future clinical trials and commercialization.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.